
Vat Red 15: A Technical Evaluation for Scientific
Imaging Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Vat Red 15

Cat. No.: B1585388 Get Quote

An In-depth Analysis of Vat Red 15's Suitability as a Fluorescent Dye for Biological Research

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide addresses the potential use of Vat Red 15 (C.I. 71100) as a fluorescent

dye for scientific imaging. Following a comprehensive review of scientific literature and

commercial product data, it is concluded that Vat Red 15 is not utilized as a fluorescent probe

in biological imaging. The available data exclusively pertains to its application as a textile dye

and an organic pigment for inks and paints. This document details the known physicochemical

properties of Vat Red 15 and elucidates the inherent characteristics of vat dyes that render

them unsuitable for live-cell or fixed-tissue microscopy. While direct experimental protocols for

Vat Red 15 in a biological context are non-existent, this guide provides a generalized workflow

for the evaluation of novel compounds as potential fluorescent imaging agents, offering a

valuable procedural framework for researchers.

Introduction to Vat Red 15
Vat Red 15, also known by its chemical name Bisbenzimidazo[2,1-b:1',2'-j]benzo[lmn][1]

[2]phenanthroline-6,9-dione, is a synthetic organic compound classified as a vat dye.[3] Its

primary commercial application lies in the dyeing of cellulosic fibers, such as cotton, where it is

valued for its deep red hue and high fastness properties.[4][5] It is also processed into an

organic pigment for use in inks and paints.[4][5][6]
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While some supplier datasheets generically classify Vat Red 15 as a "fluorescent dye," this

appears to be a broad categorization rather than an indication of its utility in high-performance

imaging applications.[1][7][8] A notable characteristic is the mention of a "brown, green

fluorescent" appearance of its alkaline reduced leuco form, a transient state in the textile

dyeing process, which is not applicable to standard biological imaging conditions.[4][5]

Physicochemical Properties of Vat Red 15
Quantitative data regarding the photophysical properties of Vat Red 15, such as excitation and

emission spectra, quantum yield, and molar extinction coefficient, are absent from the scientific

literature. The available information focuses on its chemical identity and general physical

properties, which are summarized below.

Property Value

C.I. Name Vat Red 15

C.I. Number 71100

CAS Number 4216-02-8

Synonyms Bordeaux 2R, Vat Red 2R, Pigment Red 194

Molecular Formula C₂₇H₁₃N₃O₂

Molecular Weight 411.41 g/mol

Appearance Purple-red powder

Solubility

Insoluble in water, acetone, and ethanol. Slightly

soluble in chloroform, pyridine, and toluene.

Soluble in o-chlorophenol.[4][5]

Heat Resistance ≥ 300°C

Light Fastness 7-8 (on a scale of 1-8)

Limitations of Vat Dyes in Scientific Imaging
The primary obstacle to using Vat Red 15 and other vat dyes in biological imaging is their

fundamental chemical nature. Vat dyes are, by definition, insoluble in aqueous solutions, a
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critical requirement for biocompatibility.[9] The process of applying these dyes, known as

"vatting," involves a chemical reduction in a strongly alkaline solution (e.g., with sodium

hydrosulfite) to form a water-soluble leuco-salt.[6] This leuco form can then be adsorbed by the

material to be dyed. Subsequent oxidation, either by air or chemical oxidants, regenerates the

original insoluble pigment, trapping it within the material's fibers.[6]

This entire process is incompatible with the delicate environment of live cells or even fixed

biological specimens for several reasons:

Aqueous Insolubility: The dye in its final, colored form is insoluble in the aqueous buffers and

media used in microscopy.

Harsh Chemical Conditions: The strong reducing agents and high alkalinity required for the

vatting process are cytotoxic and would destroy the cellular structures being imaged.

Lack of Specificity: The vat dyeing mechanism relies on trapping the pigment within a

substrate, which lacks the molecular specificity required to label distinct proteins, organelles,

or signaling pathways within a cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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